Cas no 862210-73-9 (4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one)

• Product Name: 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one
• CAS No: 862210-73-9
• MF: C₂₅H₃₀N₂O₂
• MW: 390.517906665802
• CID: 5422080
• Update Time: 2025-07-25

4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-benzylpiperazin-1-yl)methyl]-6-tert-butylchromen-2-one
• 2H-1-Benzopyran-2-one, 6-(1,1-dimethylethyl)-4-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one

• Inchi： 1S/C25H30N2O2/c1-25(2,3)21-9-10-23-22(16-21)20(15-24(28)29-23)18-27-13-11-26(12-14-27)17-19-7-5-4-6-8-19/h4-10,15-16H,11-14,17-18H2,1-3H3
• InChI Key： IZWSNIMRVXFNND-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(C(C)(C)C)C=C2C(CN2CCN(CC3=CC=CC=C3)CC2)=C1

Computed Properties

• Exact Mass: 390.231
• Monoisotopic Mass: 390.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one

Introduction to 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one (CAS No. 862210-73-9)

4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one, identified by its Chemical Abstracts Service (CAS) number 862210-73-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the chromenone class, which is well-known for its broad spectrum of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer effects. The presence of a benzylpiperazine moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery.

The benzylpiperazine group is a common pharmacophore in medicinal chemistry, often incorporated into molecules to enhance solubility, bioavailability, and binding affinity. In the case of 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one, the benzylpiperazine moiety is linked to a chromenone core, which provides additional opportunities for functionalization and derivatization. The 6-tert-butyl substituent further modifies the electronic and steric properties of the molecule, potentially influencing its metabolic stability and pharmacokinetic profile.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological potential of compounds like 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one with greater efficiency. Studies have shown that chromenone derivatives exhibit promising activities against various diseases, including neurodegenerative disorders and cancer. The benzylpiperazine component of this compound may play a crucial role in modulating neurotransmitter systems, which could be particularly relevant in the development of treatments for conditions such as depression and anxiety.

One of the most compelling aspects of 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one is its structural diversity, which allows for the exploration of multiple pharmacological pathways. The chromenone core is known to possess antioxidant properties, while the benzylpiperazine group can interact with targets such as serotonin receptors. This dual functionality makes the compound a promising candidate for therapeutic applications that require multifaceted mechanisms of action.

In vitro studies have begun to unravel the mechanistic basis of the biological activities associated with 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one. Initial research suggests that the compound may inhibit certain enzymes involved in inflammation and oxidative stress, thereby contributing to its anti-inflammatory and antioxidant effects. Additionally, preliminary data indicate that it may exhibit cytotoxicity against cancer cell lines, potentially making it useful in oncology research.

The synthesis of 4-(4-benzylpiperazin-1-yl)methyl-6-tert-butyl-2H-chromen-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. The introduction of the 6-tert-butyl group serves not only to enhance steric hindrance but also to improve metabolic stability, a critical factor in drug development.

The pharmacokinetic properties of 4-(4-benzylpiperazin-1-ylmethyl)-6 tert -buty l - 2 H - chrom en - 2 - one are under active investigation. Preliminary pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate tissue distribution, which are favorable characteristics for therapeutic agents. However, further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profile.

One area of particular interest is the potential use of 4-(4-benzylpiperazin - 1 - ylmethyl) - 6 tert - but y l - 2 H - chrom en - 2 - one in combination therapies. Its ability to interact with multiple biological targets suggests that it could be used alongside other drugs to achieve synergistic effects. For example, its anti-inflammatory properties might complement existing treatments for chronic inflammatory diseases by targeting different pathways simultaneously.

The future development of 4-(4-benzyl piperazin - 1 - ylmethyl) - 6 tert - but y l - 2 H - chrom en - 2 - one will likely involve structure-based drug design approaches. By leveraging computational modeling techniques, researchers can predict how modifications to the molecule might affect its biological activity. This information can guide the synthesis of novel derivatives with enhanced potency and selectivity.

In conclusion, 4-( 4 benz ylpiper azin e ) m eth yl ) 6 tert b ut y l ) 22 h c h rom e n e )22 o ne ( c a s n o .86 22 .210 .73 .9 ) represents a promising scaffold for pharmaceutical innovation . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further research . As our understanding of its pharmacological properties grows , so too will its potential as a therapeutic agent . p>